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Cat. No.: B1242263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexadecanedioate, also known as Thapsic acid, is an alpha,omega-dicarboxylic acid.[1] It is a

long-chain dicarboxylic acid that is the 1,14-dicarboxy derivative of tetradecane.[1] At room

temperature, it exists as a white crystalline solid.[2] This document provides a comprehensive

overview of the chemical and physical properties of hexadecanedioate, its stability, and its

applications, particularly within the pharmaceutical and chemical industries.

Chemical and Physical Properties
The fundamental properties of hexadecanedioate are summarized below. These values are

compiled from various chemical databases and literature sources.
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Property Value Source(s)

IUPAC Name hexadecanedioic acid [1]

Synonyms

Thapsic acid, 1,16-

Hexadecanedioic acid, 1,14-

Tetradecanedicarboxylic acid

[1][3]

CAS Number 505-54-4 [1]

Molecular Formula C₁₆H₃₀O₄ [1]

Molecular Weight 286.41 g/mol [1]

Appearance
White to off-white crystalline

solid/powder
[2]

Physicochemical Data
This table presents key quantitative data describing the physicochemical nature of

hexadecanedioate.
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Property Value Unit Source(s)

Melting Point 120 - 123 °C [1]

Boiling Point ~457.5
°C (at 760 mmHg,

estimated)

160 - 165 °C (at 0.7 Torr) [4]

Water Solubility 5.098 (at 20°C) mg/L [5]

1.49 (at 25°C,

estimated)
mg/L

Solubility in Organic

Solvents

Soluble in ether,

carbon disulphide,

DMSO (57 mg/mL),

and methanol.[3][6]

Better solubility in

non-polar organic

solvents like hexane.

[2]

- [2][3][6]

pKa (Predicted) 4.48 ± 0.10 - [5]

Density (Estimated) ~1.016 - 1.058 g/cm³ [2][7][8]

LogP (Octanol/Water

Partition Coefficient)
4.67 (at 25°C) - [5]

Vapor Pressure 0 Pa (at 25°C) Pa [5]

Experimental Protocols
Detailed experimental procedures for the characterization of hexadecanedioate are crucial for

reproducible research. Below are generalized, standard methodologies for determining its key

physicochemical properties.

Determination of Melting Point (Capillary Method)
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Sample Preparation: A small amount of dry, powdered hexadecanedioate is packed into a

capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus with a heating block and a thermometer or

digital temperature sensor is used.

Procedure: The capillary tube is placed in the heating block. The temperature is increased

rapidly to about 15-20°C below the expected melting point (120°C) and then increased

slowly at a rate of 1-2°C per minute.

Data Collection: The temperature range is recorded from the point at which the first drop of

liquid appears to the point at which the entire sample has melted into a clear liquid. For

hexadecanedioate, this range is typically observed between 120°C and 123°C.[1][9]

Determination of Solubility
2.2.1. Water Solubility (Shake-Flask Method - OECD 105)

Sample Preparation: An excess amount of hexadecanedioate is added to a known volume

of deionized water in a flask.

Equilibration: The flask is sealed and agitated at a constant temperature (e.g., 20°C) for a

prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The mixture is allowed to stand, or is centrifuged, to separate the

undissolved solid from the aqueous solution.

Analysis: A sample of the clear supernatant is carefully removed and its concentration is

determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) after

derivatization.

2.2.2. Solubility in Organic Solvents The same shake-flask method can be applied using

organic solvents like ethanol, DMSO, or hexane instead of water.[2] Given its higher solubility

in some organic solvents, a larger initial sample-to-solvent ratio may be required to achieve

saturation.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1242263?utm_src=pdf-body
https://www.benchchem.com/product/b1242263?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Hexadecanedioic-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/177504
https://www.benchchem.com/product/b1242263?utm_src=pdf-body
https://www.solubilityofthings.com/hexadecanedioic-acid
https://www.selleckchem.com/products/hexadecanedioic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potentiometric Titration for pKa Determination
Sample Preparation: A precise weight of hexadecanedioate is dissolved in a suitable

solvent, typically a mixture of water and a co-solvent like methanol to overcome its low

aqueous solubility.

Apparatus: A calibrated pH meter with a glass electrode and a burette are used.

Titration: The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M

NaOH). The pH of the solution is recorded after each addition of the titrant.

Data Analysis: A titration curve (pH vs. volume of titrant) is plotted. The pKa values

correspond to the pH at the half-equivalence points. Since hexadecanedioate is a

dicarboxylic acid, two equivalence points and two corresponding pKa values are expected,

although often only the first is reported in predictive models.[5]

Stability and Reactivity
Stability: Hexadecanedioate is a stable compound under standard conditions.[5] It is

combustible.[5]

Incompatibilities: It is incompatible with strong bases, oxidizing agents, and reducing agents.

[5]

Storage: For long-term storage, it is recommended to keep the compound in a cool place,

with some suppliers suggesting temperatures between 2-8°C or below +30°C.[5][3]

Visualized Workflows and Relationships
The following diagrams illustrate the role of hexadecanedioate in scientific and industrial

contexts.
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Caption: Role of Hexadecanedioic Acid as a Pharmaceutical Intermediate.
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Caption: Biological Roles and Research Applications of Hexadecanedioate.

Applications in Research and Drug Development
Hexadecanedioate is more than a simple dicarboxylic acid; it is a versatile molecule with

significant applications in both industrial and pharmaceutical settings.

Pharmaceutical Intermediate: It is a key intermediate in the synthesis of various compounds.

[10][11] Notably, its lipophilic nature is leveraged in the development of insulin and GLP-1

derivatives, where it helps to extend the duration of action and create sustained-release

profiles.[10][11]

Drug Delivery and Formulation: The compound is explored for its use in drug delivery

systems, where it can potentially enhance the solubility and bioavailability of certain

medications.[8] It is also used in cosmetic formulations as an emollient.[8]

Biological Research: As a human metabolite, hexadecanedioate is relevant in metabolic

studies.[1][12] It is activated by mitochondrial and microsomal fractions in the liver and has

been investigated for its potential antitumor activity. Furthermore, it is used as a research tool
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for studies on blood pressure regulation and as a potential therapy for statin intolerance

when working with the SLCO1B1 protein.[5]

Industrial Chemistry: Beyond pharmaceuticals, it serves as a building block for polymers

such as polyamides and polyesters, enhancing their thermal stability and mechanical

strength.[8] It is also an intermediate in the production of fragrances, like Exaltone.[3][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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